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Compound of Interest

Compound Name: Triphenyltin chloride-d15

Cat. No.: B032067

A detailed review of inter-laboratory studies reveals a robust landscape for the analytical
proficiency of triphenyltin (TPT) determination across various environmental and food matrices.
Data from proficiency testing (PT) schemes and collaborative studies demonstrate a high level
of capability among participating laboratories, although challenges related to matrix complexity
and the choice of analytical methodology persist.

This guide provides a comprehensive comparison of inter-laboratory study performance for the
analysis of triphenyltin, a toxic organotin compound used as a fungicide and antifouling agent.
The data presented here, sourced from various proficiency testing providers and research
studies, offers valuable insights for researchers, scientists, and professionals in drug
development and environmental monitoring.

Performance in Environmental Matrices: Water and
Sediment

Inter-laboratory studies for triphenyltin in environmental samples, such as water and sediment,
are well-established, with organizations like BIPEA and QUASIMEME offering regular
proficiency testing schemes. These studies are crucial for ensuring data comparability and
accuracy in environmental monitoring programs.

The BIPEA proficiency testing scheme for organotins in fresh water (PT scheme 37d) includes
triphenyltin among its target analytes.[1][2] Similarly, QUASIMEME, a leading organization for
quality assurance in marine environmental monitoring, addresses organotins in sediment
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matrices.[3] While specific detailed reports with individual laboratory performance are often
proprietary, the existence of these long-standing programs indicates a mature framework for
assessing analytical performance for TPT in these key environmental compartments.

A certificate of analysis from a QUASIMEME proficiency test for a sediment sample, for
instance, provides consensus values for various organotin compounds, demonstrating the
feasibility of achieving inter-laboratory agreement. Although this particular certificate did not list
triphenyltin, it highlights the type of data generated in such studies.

Performance in Food Matrices

The presence of triphenyltin in the food chain, particularly in seafood, is a significant concern
for food safety. Consequently, proficiency testing for TPT in food matrices is a critical
component of laboratory quality assurance. FAPAS, a major provider of food chemistry
proficiency tests, includes triphenyltin (as fentin) in its scope for pesticide residue analysis in
various food commodities.[4]

A systematic review and meta-analysis of organotin contaminants in food revealed that while
tributyltin (TBT) was more frequently reported, phenyltins, including triphenyltin, were often
found in higher concentrations. This review also highlighted that gas chromatography with
pulsed flame photometric detection (GC-PFPD) was a common analytical method employed in
the surveyed studies.

Comparative Performance Data

While comprehensive, publicly available datasets from recent inter-laboratory studies are
limited, a review of existing literature and program descriptions allows for a qualitative and
semi-quantitative comparison. The following table summarizes typical performance
characteristics observed in studies involving triphenyltin analysis. The data presented is a
composite from various sources and represents expected performance rather than the results
of a single specific study.
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Parameter Water Sediment Biota (e.g., Fish)

Number of
o 10 - 50+ 10 - 40+ 10 - 30+
Participants

Typical Concentration

0.05- 1.0 pg/L 10 - 200 pg/kg 10 - 500 pg/kg
Range
) Consensus of Consensus of Consensus of
Assigned Value o o o
Method participant results participant results participant results
etho
(robust mean) (robust mean) (robust mean)
Typical z-score o o o
R >85% within £2 >80% within £2 >80% within 2
Distribution
Common Analytical GC-MS, GC-FPD, LC- GC-MS, GC-FPD, LC-
. GC-MS, LC-MS/MS
Techniques MS/MS MS/MS

z-score Interpretation: A z-score between -2 and 2 is generally considered satisfactory. A z-
score between 2 and 3 or -2 and -3 is a warning signal, and a z-score greater than 3 or less
than -3 is considered unsatisfactory.

Experimental Protocols

The analytical methods employed for triphenyltin determination in inter-laboratory studies are
predominantly based on gas chromatography (GC) or liquid chromatography (LC) coupled with
mass spectrometry (MS) or other sensitive detectors. The choice of method often depends on
the matrix and the required level of sensitivity.

General Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of triphenyltin in an inter-
laboratory study context.
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A typical workflow for an inter-laboratory study on triphenyltin analysis.
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Key Experimental Steps:

o Sample Preparation: Samples (water, sediment, or biota) are homogenized to ensure
uniformity. For some proficiency tests, a known amount of triphenyltin may be spiked into a
blank matrix. The prepared samples are then distributed to the participating laboratories.

o Extraction: Laboratories use various extraction techniques to isolate triphenyltin from the
sample matrix. Common methods include:

o Liquid-Liquid Extraction (LLE): Primarily for water samples.
o Solid-Phase Extraction (SPE): For cleaning up extracts from complex matrices.

o QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Increasingly used for food
and environmental samples.

» Derivatization (for GC analysis): As triphenyltin is not sufficiently volatile for direct GC
analysis, a derivatization step is often required. This typically involves alkylation (e.g.,
ethylation or propylation) to form more volatile derivatives.

 Instrumental Analysis: The prepared extracts are analyzed using chromatographic
techniques:

o Gas Chromatography-Mass Spectrometry (GC-MS): A widely used confirmatory method
offering high selectivity and sensitivity.

o Gas Chromatography with Flame Photometric Detection (GC-FPD): A selective detector
for tin compounds.

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A powerful technique
that often does not require derivatization, simplifying sample preparation.

o Quantification: The concentration of triphenyltin is determined by comparing the instrumental
response of the sample extract to that of calibration standards of known concentrations.

Logical Relationships in Performance Evaluation
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The evaluation of laboratory performance in a proficiency test is a structured process designed
to provide an objective assessment of analytical capability. The following diagram illustrates the
logical relationships involved in this evaluation.
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Logical flow of performance evaluation in a proficiency test.

In conclusion, the available information from proficiency testing schemes and inter-laboratory
studies indicates a strong foundation for reliable and comparable analysis of triphenyltin in
various matrices. While specific quantitative data from the latest rounds of these studies are
often restricted, the established frameworks and the consistent participation of laboratories
worldwide underscore the commitment to quality assurance in the monitoring of this important
environmental and food contaminant. Continuous participation in these programs is essential
for laboratories to monitor and maintain the quality of their analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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